Cas no 1806016-07-8 (Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate
• CAS No: 1806016-07-8
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4870710
• Update Time: 2025-10-23

Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-2-16-9(15)5-4(13)3-14-7(10)6(5)8(11)12/h3,8H,2H2,1H3
• InChI Key： LFFVRNDCXYVBDF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate

Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate

Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate, with the CAS number 1806016-07-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups, along with an ethyl ester functionality. The combination of these substituents makes it a versatile building block for various chemical transformations and applications.

The synthesis of Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterification processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex structures with high yields and excellent stereochemical control. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in introducing the iodine substituent at the 5-position of the pyridine ring.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate can serve as a valuable intermediate in the synthesis of heterocyclic compounds with pharmacological relevance. For example, its ability to undergo Suzuki-Miyaura coupling reactions has facilitated the construction of biologically active compounds with intricate architectures.

In addition to its role in drug discovery, this compound has also found utility in materials science. The presence of electron-withdrawing groups such as chlorine and difluoromethyl imparts unique electronic properties to the pyridine ring, making it suitable for applications in optoelectronic materials. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs), where its electronic characteristics contribute to enhanced device performance.

The structural diversity and functional versatility of Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate have also made it an attractive candidate for click chemistry applications. Its ability to participate in [4+2] cycloaddition reactions has enabled the rapid assembly of complex molecular frameworks, which is particularly advantageous in high-throughput screening campaigns.

From an analytical standpoint, the characterization of this compound has been greatly enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry tools have been employed to predict its reactivity and optimize synthetic pathways, ensuring efficient production on an industrial scale.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate represents a prime example of how advanced synthetic methodologies and interdisciplinary research can lead to innovative chemical compounds with broad applicability. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in diverse fields ranging from pharmaceuticals to materials science.